N-(3,5-dimethylphenyl)-2-(piperidin-1-ylcarbonyl)quinolin-4-amine

• IUPAC Name: 2-(7-chloro-6-methyl-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C23H24ClN3O4/c1-13-17(24)6-5-15-22(13)26-18-8-9-27(11-16(18)23(15)29)12-21(28)25-19-7-4-14(30-2)10-20(19)31-3/h4-7,10H,8-9,11-12H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key: KGBWWWVGUIOBDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1NC3=C(C2=O)CN(CC3)CC(=O)NC4=C(C=C(C=C4)OC)OC)Cl
• Molecular Formula: C23H24ClN3O4
• Molecular Weight: 441.9 g/mol

Description

N-(3,5-dimethylphenyl)-2-(piperidin-1-ylcarbonyl)quinolin-4-amine, also known as DMXAA, is a synthetic compound that has been extensively studied for its anti-tumor properties. It was first synthesized in the 1980s, and since then, it has been the subject of numerous scientific studies. DMXAA has shown promising results in preclinical studies, and it is currently being investigated as a potential treatment for various types of cancer.

Scientific Research Applications

Synthesis and Applications in Medicinal Chemistry

• Synthesis Techniques : The compound has been synthesized using various techniques, contributing to the field of organic chemistry. For instance, N,N-bis(benzotriazol-1-yl)methylamine, a related compound, was used to yield substituted piperidines, which are important in synthesizing various bioactive molecules (Katritzky, Luo, & Cui, 1999).

• Anticancer and Antitubercular Properties : Compounds similar to N-(3,5-dimethylphenyl)-2-(piperidin-1-ylcarbonyl)quinolin-4-amine have shown potential in cancer and tuberculosis treatment. For example, certain N-phenyl-1H-pyrazolo[3,4-b]quinolin-4-amines demonstrated potent apoptosis-inducing properties in cancer cells (Zhang et al., 2008). Additionally, mefloquine derivatives, which share structural similarities, exhibited significant anti-tubercular activities (Wardell et al., 2011).

• Antimicrobial Activities : Compounds structurally related to N-(3,5-dimethylphenyl)-2-(piperidin-1-ylcarbonyl)quinolin-4-amine have shown promising antimicrobial properties. For instance, certain derivatives displayed effective antibacterial activity against both Gram-positive and Gram-negative bacteria (Ashok et al., 2014).

• Applications in Material Science : The compound's derivatives have found applications in material science. Nickel complexes bearing N-((pyridin-2-yl)methylene)quinolin-8-amine derivatives have been synthesized and used for ethylene oligomerization, showcasing their utility in industrial processes (Sun et al., 2007).

• Fluorescent Probes for DNA Detection : Novel aminated benzimidazo[1,2-a]quinolines, substituted with piperidine, have been synthesized and explored as potential fluorescent probes for DNA detection, indicating the compound's role in bioanalytical chemistry (Perin et al., 2011).